Cas no 915302-21-5 (Pyrido[3,2-d]pyrimidine, 2-chloro-)

Pyrido[3,2-d]pyrimidine, 2-chloro- structure

915302-21-5 structure

Product Name:Pyrido[3,2-d]pyrimidine, 2-chloro-

CAS No:915302-21-5

MF:C₇H₄ClN₃

MW:165.579759597778

MDL:MFCD13189444

CID:4311728

PubChem ID:11958054

Update Time:2024-10-26

Pyrido[3,2-d]pyrimidine, 2-chloro- Chemical and Physical Properties

Names and Identifiers

- Pyrido[3,2-d]pyrimidine, 2-chloro-
- 2-Chloro-pyrido[3,2-d]pyrimidine
- 2-Chloropyrido[3,2-d]pyrimidine (ACI)
- MFCD13189444
- 2-Chloropyrido[3,2-d]pyrimidine
- SY358399
- PB28512
- 2-Chloro-pyrido[3,2-d]pyrimidine-C12288
- E76687
- BS-51072
- 915302-21-5
- LEIGIRAWJADGAI-UHFFFAOYSA-N
- SCHEMBL2269742
- chloropyridopyrimidine
- CS-0187912
- MDL： MFCD13189444
- Inchi： 1S/C7H4ClN3/c8-7-10-4-6-5(11-7)2-1-3-9-6/h1-4H
- InChI Key： LEIGIRAWJADGAI-UHFFFAOYSA-N
- SMILES： ClC1N=C2C(N=CC=C2)=CN=1

Computed Properties

Exact Mass: 165.0093748g/mol
Monoisotopic Mass: 165.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38.7Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
Vapor Pressure: Not available

Pyrido[3,2-d]pyrimidine, 2-chloro- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Pyrido[3,2-d]pyrimidine, 2-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SK291-50mg	Pyrido[3,2-d]pyrimidine, 2-chloro-	915302-21-5	97%	50mg	1390.0CNY	2021-07-09
Chemenu	CM529349-50mg	2-Chloropyrido[3,2-d]pyrimidine	915302-21-5	97%	50mg	$82	2024-07-20
Chemenu	CM529349-100mg	2-Chloropyrido[3,2-d]pyrimidine	915302-21-5	97%	100mg	$155	2024-07-20
Chemenu	CM529349-250mg	2-Chloropyrido[3,2-d]pyrimidine	915302-21-5	97%	250mg	$356	2024-07-20
Chemenu	CM529349-1g	2-Chloropyrido[3,2-d]pyrimidine	915302-21-5	97%	1g	$1069	2024-07-20
Ambeed	A787023-25mg	2-Chloropyrido[3,2-d]pyrimidine	915302-21-5	97%	25mg	$67.0	2024-08-02
Ambeed	A787023-50mg	2-Chloropyrido[3,2-d]pyrimidine	915302-21-5	97%	50mg	$81.0	2024-08-02
Ambeed	A787023-100mg	2-Chloropyrido[3,2-d]pyrimidine	915302-21-5	97%	100mg	$98.0	2024-08-02
Ambeed	A787023-250mg	2-Chloropyrido[3,2-d]pyrimidine	915302-21-5	97%	250mg	$239.0	2024-08-02
Ambeed	A787023-1g	2-Chloropyrido[3,2-d]pyrimidine	915302-21-5	97%	1g	$683.0	2024-08-02

Pyrido[3,2-d]pyrimidine, 2-chloro- Production Method

Production Method 1

39551-54-7

915302-21-5

Reaction Conditions

1.1 Reagents: Tributylstannane Solvents: Toluene ; 30 min, rt
1.2 Catalysts: Tetrakis(triphenylphosphine)palladium ; 1 h, 100 °C; 100 °C → rt
1.3 Reagents: Potassium fluoride Solvents: Water ; rt

Reference

: Efficient access to novel mono- and disubstituted pyrido[3,2-d]pyrimidines

Tikad, Abdellatif; et al, Synlett, 2006, (12), 1938-1942

Production Method 2

915302-21-5

Reaction Conditions

Reference

: Efficient synthesis of 2-substituted pyrido[3,2-d]pyrimidines involving SNAr and palladium-catalyzed cross-coupling reactions

Tikad, Abdellatif; et al, Synthesis, 2009, (14), 2379-2384

Production Method 3

2393-23-9

656801-64-8

915302-21-5

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Toluene ; 24 h, reflux
2.1 Reagents: Aluminum chloride Solvents: Anisole ; 2 h, rt
3.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride ; 4 h, reflux
4.1 Reagents: Tributylstannane Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ; 1 h, 100 °C

Reference

: New synthesis method and reactivity of 2,4-dichloro- and 4-chloropyrido[3,2-d]pyrimidines

Tikad, Abdellatif; et al, Studii si Cercetari Stiintifice: Chimie si Inginerie Chimica, 2006, 7(1), 55-58

Production Method 4

37538-68-4

915302-21-5

Reaction Conditions

1.1 Reagents: Phosphorus pentachloride Solvents: Phosphorus oxychloride ; 4 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized, rt
2.1 Reagents: Tributylstannane Solvents: Toluene ; 30 min, rt
2.2 Catalysts: Tetrakis(triphenylphosphine)palladium ; 1 h, 100 °C; 100 °C → rt
2.3 Reagents: Potassium fluoride Solvents: Water ; rt

Reference

: Efficient access to novel mono- and disubstituted pyrido[3,2-d]pyrimidines

Tikad, Abdellatif; et al, Synlett, 2006, (12), 1938-1942

Production Method 5

27507-08-0

915302-21-5

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Anisole ; 2 h, rt
2.1 Reagents: Phosphorus pentachloride Solvents: Phosphorus oxychloride ; 4 h, reflux; reflux → rt
2.2 Reagents: Sodium carbonate Solvents: Water ; neutralized, rt
3.1 Reagents: Tributylstannane Solvents: Toluene ; 30 min, rt
3.2 Catalysts: Tetrakis(triphenylphosphine)palladium ; 1 h, 100 °C; 100 °C → rt
3.3 Reagents: Potassium fluoride Solvents: Water ; rt

Reference

: Efficient access to novel mono- and disubstituted pyrido[3,2-d]pyrimidines

Tikad, Abdellatif; et al, Synlett, 2006, (12), 1938-1942

Production Method 6

27507-08-0

915302-21-5

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Anisole ; 2 h, rt
2.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride ; 4 h, reflux
3.1 Reagents: Tributylstannane Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ; 1 h, 100 °C

Reference

: New synthesis method and reactivity of 2,4-dichloro- and 4-chloropyrido[3,2-d]pyrimidines

Tikad, Abdellatif; et al, Studii si Cercetari Stiintifice: Chimie si Inginerie Chimica, 2006, 7(1), 55-58

Production Method 7

2393-23-9

24195-07-1

915302-21-5

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; rt → -10 °C
1.2 Reagents: Ethyl chloroformate ; 1.5 h, -10 °C
1.3 Reagents: Sodium azide Solvents: Water ; 1.5 h, 0 °C
1.4 Solvents: Toluene ; 2 h, reflux; reflux → rt
1.5 Solvents: Pyridine ; 24 h, reflux
2.1 Reagents: Aluminum chloride Solvents: Anisole ; 2 h, rt
3.1 Reagents: Phosphorus pentachloride Solvents: Phosphorus oxychloride ; 4 h, reflux; reflux → rt
3.2 Reagents: Sodium carbonate Solvents: Water ; neutralized, rt
4.1 Reagents: Tributylstannane Solvents: Toluene ; 30 min, rt
4.2 Catalysts: Tetrakis(triphenylphosphine)palladium ; 1 h, 100 °C; 100 °C → rt
4.3 Reagents: Potassium fluoride Solvents: Water ; rt

Reference

: Efficient access to novel mono- and disubstituted pyrido[3,2-d]pyrimidines

Tikad, Abdellatif; et al, Synlett, 2006, (12), 1938-1942

Production Method 8

24195-07-1

915302-21-5

Reaction Conditions

1.1 Reagents: Triethylamine , Ethyl chloroformate ; 1.5 h, -10 °C
1.2 Reagents: Sodium azide Solvents: Water ; 1.5 h, -10 °C → 0 °C
1.3 Solvents: Toluene ; 2 h, reflux
2.1 Reagents: Pyridine Solvents: Toluene ; 24 h, reflux
3.1 Reagents: Aluminum chloride Solvents: Anisole ; 2 h, rt
4.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride ; 4 h, reflux
5.1 Reagents: Tributylstannane Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ; 1 h, 100 °C

Reference

: New synthesis method and reactivity of 2,4-dichloro- and 4-chloropyrido[3,2-d]pyrimidines

Tikad, Abdellatif; et al, Studii si Cercetari Stiintifice: Chimie si Inginerie Chimica, 2006, 7(1), 55-58

Pyrido[3,2-d]pyrimidine, 2-chloro- Raw materials

Pyrido[3,2-d]pyrimidine, 2-chloro- Preparation Products

Pyrido[3,2-d]pyrimidine, 2-chloro- (915302-21-5)

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